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Compound of Interest

Compound Name: Neuropeptide Y (3-36), human

Cat. No.: B13386671

Get Quote

This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to assist researchers, scientists, and drug development professionals in optimizing

Neuropeptide Y (3-36) concentration for functional assays.

Frequently Asked Questions (FAQs)
Q1: What is NPY (3-36) and which receptors does it selectively activate?

A1: Neuropeptide Y (3-36) is a 34-amino acid active metabolite of the full-length Neuropeptide

Y (NPY (1-36)). It is formed by the enzymatic cleavage of the first two N-terminal amino acids.

NPY (3-36) is a potent and selective agonist for the Neuropeptide Y receptor subtypes Y2 and

Y5, exhibiting significantly lower affinity for the Y1 receptor.[1][2] This selectivity makes it a

valuable tool for studying the specific physiological roles of the Y2 and Y5 receptors.

Q2: What is the primary signaling pathway activated by NPY (3-36)?

A2: NPY (3-36), through its interaction with Y2 and Y5 receptors, primarily activates the Gi/o

signaling pathway. These receptors are G-protein coupled receptors (GPCRs) that, upon

activation, inhibit the enzyme adenylyl cyclase. This inhibition leads to a decrease in

intracellular cyclic adenosine monophosphate (cAMP) levels.[3] Additionally, activation of these
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receptors can modulate intracellular calcium levels and activate G-protein-coupled inwardly

rectifying potassium (GIRK) channels.[4]

Q3: What are the most common functional assays for studying NPY (3-36) activity?

A3: The most common functional assays for characterizing the activity of NPY (3-36) include:

Receptor Binding Assays: To determine the binding affinity (Ki) of NPY (3-36) to its target

receptors.

cAMP Accumulation Assays: To measure the inhibition of cAMP production following receptor

activation, which is a hallmark of Gi-coupled receptor signaling.

Calcium Mobilization Assays: To detect changes in intracellular calcium concentrations upon

receptor activation.

Q4: What is a typical concentration range for NPY (3-36) in functional assays?

A4: The optimal concentration of NPY (3-36) will vary depending on the specific assay, cell

type, and receptor expression levels. However, based on its high affinity for Y2 receptors,

concentrations in the nanomolar (nM) range are typically effective. For instance, Ki values for

NPY (3-36) at the Y2 receptor are often in the low single-digit nM range.[5] It is always

recommended to perform a dose-response curve to determine the optimal concentration range

for your specific experimental setup.

Troubleshooting Guides
Issue 1: High variability or no response in my assay.

Question: I am not observing a consistent or expected response to NPY (3-36) in my

functional assay. What could be the cause?

Answer:

Peptide Degradation: NPY (3-36) can be susceptible to degradation by proteases present

in serum or cell culture media. It is highly recommended to include protease inhibitors,

such as a dipeptidyl peptidase IV (DPP-IV) inhibitor, in your assay buffer to prevent N-

terminal cleavage and ensure the integrity of the peptide.
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Improper Storage and Handling: Ensure that the NPY (3-36) peptide is stored correctly,

typically lyophilized at -20°C or colder. Reconstitute the peptide in a suitable buffer as

recommended by the manufacturer and aliquot to avoid repeated freeze-thaw cycles.

Low Receptor Expression: The cell line you are using may not express a sufficient number

of Y2 or Y5 receptors to elicit a measurable response. Verify receptor expression using

techniques like qPCR, Western blot, or by using a positive control cell line with known

receptor expression.

Incorrect Assay Conditions: For Gi-coupled receptor assays measuring cAMP inhibition, it

is crucial to stimulate adenylyl cyclase with an agent like forskolin to create a measurable

window for inhibition. Ensure your assay buffer components and incubation times are

optimized for your specific assay format.

Issue 2: Unexpected results in my cAMP assay.

Question: My cAMP levels are not decreasing as expected after applying NPY (3-36). What

should I check?

Answer:

Forskolin Concentration: The concentration of forskolin used to stimulate adenylyl cyclase

is critical. If the concentration is too high, the inhibitory effect of NPY (3-36) may be

masked. Conversely, if it is too low, the signal window may be insufficient. It is advisable to

perform a forskolin dose-response curve to determine the optimal concentration (typically

the EC80) for your cell system.

Cell Density: The number of cells per well can significantly impact the dynamic range of

the assay. Too many cells can lead to a rapid depletion of ATP or saturation of the signal.

Optimize the cell number to ensure a robust and reproducible signal window.

Phosphodiesterase (PDE) Activity: Intracellular PDEs degrade cAMP. To enhance the

signal and obtain more consistent results, include a PDE inhibitor, such as 3-isobutyl-1-

methylxanthine (IBMX), in your assay buffer.

Issue 3: Difficulty in obtaining a good signal window in my calcium mobilization assay.
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Question: I am struggling to see a clear increase in intracellular calcium in response to NPY

(3-36). What can I do?

Answer:

Dye Loading Conditions: Ensure optimal loading of the calcium-sensitive dye (e.g., Fluo-4

AM). Incubation time and temperature, as well as the concentration of the dye, should be

optimized for your cell line. Incomplete de-esterification of the AM ester can lead to a poor

signal.

Receptor Coupling to Calcium Mobilization: While Y2 and Y5 receptors are primarily Gi-

coupled, their ability to elicit a robust calcium signal can be cell-type dependent. In some

systems, the calcium response may be modest. Consider using a cell line known to exhibit

a strong calcium response upon Y2/Y5 receptor activation or co-expressing a promiscuous

G-protein like Gα16 to enhance the calcium signal.

Assay Buffer Composition: The presence of calcium in the extracellular buffer can

influence the observed signal. Some protocols recommend a calcium-free buffer to

specifically measure the release from intracellular stores.

Quantitative Data Summary
The following tables summarize the binding affinities (Ki) and functional potencies (EC50) of

NPY (3-36) and related peptides at human NPY receptors. These values are compiled from

various sources and should be used as a reference. Actual values may vary depending on the

experimental conditions.

Table 1: Binding Affinities (Ki, nM) of NPY Peptides at Human NPY Receptors
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Peptide
Y1 Receptor
(Ki, nM)

Y2 Receptor
(Ki, nM)

Y4 Receptor
(Ki, nM)

Y5 Receptor
(Ki, nM)

NPY (1-36) ~0.4 ~0.5 ~10 ~1.0

NPY (3-36) >1000 ~0.4 - 2.0 - ~3.2

PYY (3-36) 40 0.40 13 3.2

[Leu31,Pro34]NP

Y
0.39 >1000 High Affinity High Affinity

Data compiled from multiple sources.

Table 2: Functional Potencies (EC50, nM) of NPY Peptides

Peptide Assay Type Cell Line Receptor EC50 (nM)

NPY (1-36) cAMP Inhibition HEK293 Y1 4.7

NPY (3-36) cAMP Inhibition HEK293 Y1 86

PYY (3-36) cAMP Inhibition HEK293 Y1 77

NPY (1-36)
Calcium

Mobilization
CHO-K1 Y1 -

NPY (3-36)
Calcium

Mobilization
CHO-K1 Y1 >1000

Data compiled from multiple sources.

Experimental Protocols
Protocol 1: cAMP Accumulation Assay (for Gi-Coupled
Receptors)
This protocol outlines the steps to measure the inhibition of forskolin-stimulated cAMP

production by NPY (3-36).
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Materials:

Cells stably expressing the human Y2 or Y5 receptor (e.g., CHO-K1 or HEK293 cells).

Cell culture medium.

Assay buffer (e.g., HBSS with 5 mM HEPES, 0.1% BSA).

Phosphodiesterase (PDE) inhibitor (e.g., 0.5 mM IBMX).

Forskolin.

NPY (3-36) peptide.

cAMP detection kit (e.g., HTRF, AlphaScreen, or ELISA-based).

White, opaque 384-well microplates.

Procedure:

Cell Seeding: Seed the cells into a 384-well plate at a pre-optimized density and culture

overnight.

Reagent Preparation: Prepare serial dilutions of NPY (3-36) in assay buffer containing a PDE

inhibitor. Prepare a solution of forskolin at a concentration that gives approximately 80% of

its maximal effect (EC80).

Cell Stimulation:

Aspirate the culture medium from the wells.

Add the NPY (3-36) dilutions to the respective wells.

Immediately add the forskolin solution to all wells (except for the negative control).

Incubation: Incubate the plate at room temperature for 30-60 minutes.

cAMP Detection: Following the manufacturer's instructions for your specific cAMP detection

kit, add the lysis buffer and detection reagents.
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Data Acquisition: Read the plate on a compatible plate reader.

Data Analysis: Plot the response against the logarithm of the NPY (3-36) concentration. Fit

the data to a four-parameter logistic equation to determine the IC50 value, which represents

the concentration of NPY (3-36) that causes 50% inhibition of the forskolin-stimulated cAMP

production.

Protocol 2: Calcium Mobilization Assay
This protocol describes how to measure the increase in intracellular calcium concentration

following NPY (3-36) stimulation.

Materials:

Cells stably expressing the human Y2 or Y5 receptor.

Cell culture medium.

Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

Assay buffer (e.g., HBSS with 20 mM HEPES).

NPY (3-36) peptide.

Black, clear-bottom 96-well or 384-well plates.

Fluorescence plate reader with an injection system.

Procedure:

Cell Seeding: Seed cells into the black, clear-bottom plates and culture overnight.

Dye Loading:

Remove the culture medium.

Add the calcium-sensitive dye solution (prepared according to the manufacturer's

instructions) to the cells.
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Incubate for 45-60 minutes at 37°C.

Wash the cells gently with assay buffer to remove excess dye.

Baseline Reading: Place the plate in the fluorescence reader and take a baseline

fluorescence reading for a few seconds.

Compound Injection: Inject the desired concentrations of NPY (3-36) into the wells.

Data Acquisition: Immediately after injection, continuously measure the fluorescence

intensity over time (typically for 1-3 minutes).

Data Analysis: The change in fluorescence intensity reflects the change in intracellular

calcium concentration. Calculate the peak response over baseline for each concentration of

NPY (3-36). Plot the peak response against the logarithm of the NPY (3-36) concentration

and fit the data to a four-parameter logistic equation to determine the EC50 value.
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Caption: NPY (3-36) signaling through the Y2 receptor.
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Caption: Workflow for a cAMP inhibition assay.
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Caption: Troubleshooting logic for inconsistent assay results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Support Center: Optimizing NPY (3-36)
Concentration for Functional Assays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13386671/docs#technical-support-center-optimizing-
npy-3-36-concentration-for-functional-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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